92-66-0

4-Bromobiphenyl

In Stock

• CAS RN:
• 92-66-0

• Formula:
• C12H9Br

• InChI:
• InChI=1S/C12H9Br/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H

• InChIKey:
• PKJBWOWQJHHAHG-UHFFFAOYSA-N

• 4-bromobiphenyl appears as colorless crystals. Insoluble in water. (NTP, 1992)

alpha-L-glucopyranose

Usually In Stock

• CAS RN:
• 492-66-0

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m0/s1

• InChIKey:
• WQZGKKKJIJFFOK-MDMQIMBFSA-N

• Alpha-L-glucose is a L-glucopyranose with an alpha-configuration at the anomeric position. It is an enantiomer of an alpha-D-glucose.

(S)-tert-butyl (5-amino-6-oxo-6-(4-(pyridin-4-yl)piperazin-1-yl)hexyl)carbamate

In Stock

• CAS RN:
• 204692-66-0

• Formula:
• C20H33N5O3

• InChI:
• InChI=1S/C20H33N5O3/c1-20(2,3)28-19(27)23-9-5-4-6-17(21)18(26)25-14-12-24(13-15-25)16-7-10-22-11-8-16/h7-8,10-11,17H,4-6,9,12-15,21H2,1-3H3,(H,23,27)/t17-/m0/s1

• InChIKey:
• QUIKTEVVVMAOHF-KRWDZBQOSA-N

• (S)-tert-butyl (5-amino-6-oxo-6-(4-(pyridin-4-yl)piperazin-1-yl)hexyl)carbamate is a useful research compound. Its molecular formula is C20H33N5O3 and its molecular weight is 391.5 g/mol. The purity is usually 95%.

1-[(2-Hydroxynaphthalen-1-yl)methyl]piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 296792-66-0

• Formula:
• C17H20N2O2

• InChI:
• InChI=1S/C17H20N2O2/c18-17(21)13-7-9-19(10-8-13)11-15-14-4-2-1-3-12(14)5-6-16(15)20/h1-6,13,20H,7-11H2,(H2,18,21)

• InChIKey:
• QKLUPFPOWJEUQM-UHFFFAOYSA-N

• 1-[(2-Hydroxynaphthalen-1-yl)methyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.359. The purity is usually 95%.

4-Hydrazino-N-(2-methoxy-phenyl)-3-nitro-benzenesulfonamide

In Stock

• CAS RN:
• 327092-66-0

• Formula:
• C13H14N4O5S

• InChI:
• InChI=1S/C13H14N4O5S/c1-22-13-5-3-2-4-11(13)16-23(20,21)9-6-7-10(15-14)12(8-9)17(18)19/h2-8,15-16H,14H2,1H3

• InChIKey:
• DIGVFAXITWRGBP-UHFFFAOYSA-N

• 4-Hydrazino-N-(2-methoxy-phenyl)-3-nitro-benzenesulfonamide is a useful research compound. Its molecular formula is C13H14N4O5S and its molecular weight is 338.34. The purity is usually 95%.

2-(2-Amino-5-(4-methoxyphenyl)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol

In Stock

• CAS RN:
• 877792-66-0

• Formula:
• C25H23N3O3

• InChI:
• InChI=1S/C25H23N3O3/c1-16-5-3-4-6-18(16)15-31-20-11-12-21(23(29)13-20)24-22(14-27-25(26)28-24)17-7-9-19(30-2)10-8-17/h3-14,29H,15H2,1-2H3,(H2,26,27,28)

• InChIKey:
• MSFGCPHGDLBNRW-UHFFFAOYSA-N

• 2-(2-Amino-5-(4-methoxyphenyl)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 893992-66-0

• Formula:
• C19H17N3O2S

• InChI:
• InChI=1S/C19H17N3O2S/c23-18(13-24-16-4-2-1-3-5-16)20-15-8-6-14(7-9-15)17-12-22-10-11-25-19(22)21-17/h1-9,12H,10-11,13H2,(H,20,23)

• InChIKey:
• OUEWAFQLKKPYAM-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C19H17N3O2S and its molecular weight is 351.42. The purity is usually 95%.

4'-Methoxy-3-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898792-66-0

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-23-19-10-8-17(9-11-19)20(22)18-7-5-6-16(14-18)15-21-12-3-2-4-13-21/h5-11,14H,2-4,12-13,15H2,1H3

• InChIKey:
• GDPRKFPGCXGJNX-UHFFFAOYSA-N

• 4'-Methoxy-3-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

2,5-Anhydro-1-deoxy-1-phosphonohexitol-6-phosphate

Usually In Stock

• CAS RN:
• 102292-66-0

• Formula:
• C6H14O10P2

• InChI:
• InChI=1S/C6H14O10P2/c7-5-3(1-15-18(12,13)14)16-4(6(5)8)2-17(9,10)11/h3-8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,4-,5-,6-/m1/s1

• InChIKey:
• YBOWGOLYQKBCFB-KVTDHHQDSA-N

• 2,5-Anhydro-1-deoxy-1-phosphonohexitol-6-phosphate, also known as 2,5-Anhydro-1-deoxy-1-phosphonohexitol-6-phosphate, is a useful research compound. Its molecular formula is C6H14O10P2 and its molecular weight is 308.12 g/mol. The purity is usually 95%.

5H-Cyclooct(b)indole, 6,7,8,9,10,11-hexahydro-5-(3-(4-(2-methylphenyl)-1-piperazinyl)propyl)-, dihydrochloride

• CAS RN:
• 144092-66-0

• Formula:
• C28H39Cl2N3

• InChI:
• InChI=1S/C28H37N3.2ClH/c1-23-11-6-8-14-26(23)30-21-19-29(20-22-30)17-10-18-31-27-15-5-3-2-4-12-24(27)25-13-7-9-16-28(25)31;;/h6-9,11,13-14,16H,2-5,10,12,15,17-22H2,1H3;2*1H

• InChIKey:
• TWYBOKIFZOCLCQ-UHFFFAOYSA-N

• A 39355 may specifically overcome multidrug resistance without the serious hypotensive effects associated with calcium antagonists.

(2R)-2-(Fmoc-amino)-5-hexynoic acid

In Stock

• CAS RN:
• 1234692-66-0

• Formula:
• C21H19NO4

• InChI:
• InChI=1S/C21H19NO4/c1-2-3-12-19(20(23)24)22-21(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18-19H,3,12-13H2,(H,22,25)(H,23,24)/t19-/m1/s1

• InChIKey:
• IISRBJULQYVYGV-LJQANCHMSA-N

• (2R)-2-(Fmoc-amino)-5-hexynoic acid is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.386. The purity is usually 95%.

2-[1-(4-chloro-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

In Stock

• CAS RN:
• 1250692-66-0

• Formula:
• C10H9ClFN3O

• InChI:
• InChI=1S/C10H9ClFN3O/c11-9-2-1-8(5-10(9)12)15-6-7(3-4-16)13-14-15/h1-2,5-6,16H,3-4H2

• InChIKey:
• SHQVKHZWVWYBJK-UHFFFAOYSA-N

• 2-[1-(4-chloro-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a useful research compound. Its molecular formula is C10H9ClFN3O and its molecular weight is 241.65. The purity is usually 95%.

5-Bromo-2-(thiophen-3-yl)-1H-indole-3-carbaldehyde

In Stock

• CAS RN:
• 1323192-66-0

• Formula:
• C13H8BrNOS

• InChI:
• InChI=1S/C13H8BrNOS/c14-9-1-2-12-10(5-9)11(6-16)13(15-12)8-3-4-17-7-8/h1-7,15H

• InChIKey:
• ZZMQOVYJGJBRFF-UHFFFAOYSA-N

• 5-Bromo-2-(thiophen-3-yl)-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C13H8BrNOS and its molecular weight is 306.18 g/mol. The purity is usually 95%.

Methyl 5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-7-carboxylate

In Stock

• CAS RN:
• 1221792-66-0

• Formula:
• C9H6BrNO4

• InChI:
• InChI=1S/C9H6BrNO4/c1-14-8(12)5-2-4(10)3-6-7(5)15-9(13)11-6/h2-3H,1H3,(H,11,13)

• InChIKey:
• BEDHRJIQJQSKFR-UHFFFAOYSA-N

• Methyl 5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C9H6BrNO4 and its molecular weight is 272.05 g/mol. The purity is usually 95%.

ethyl 4-(1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperidine-3-carboxamido)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1797092-66-0

• Formula:
• C20H28N8O3

• InChI:
• InChI=1S/C20H28N8O3/c1-2-31-20(30)26-10-7-16(8-11-26)23-19(29)15-4-3-9-27(12-15)17-5-6-18(25-24-17)28-14-21-13-22-28/h5-6,13-16H,2-4,7-12H2,1H3,(H,23,29)

• InChIKey:
• YLWRZFNQEPCKKK-UHFFFAOYSA-N

• Ethyl 4-(1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperidine-3-carboxamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H28N8O3 and its molecular weight is 428.497. The purity is usually 95%.

2-Phenoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1797892-66-0

• Formula:
• C19H21NO2S

• InChI:
• InChI=1S/C19H21NO2S/c21-19(15-22-17-9-5-2-6-10-17)20-12-11-18(23-14-13-20)16-7-3-1-4-8-16/h1-10,18H,11-15H2

• InChIKey:
• VIZXGFJMPMTUPF-UHFFFAOYSA-N

• 2-Phenoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C19H21NO2S and its molecular weight is 327.44. The purity is usually 95%.

N-(1-Cyanocyclopentyl)benzamide

• CAS RN:
• 91806-24-5; 92-66-0

• Formula:
• C13H14N2O

• InChI:
• InChI=1S/C13H14N2O/c14-10-13(8-4-5-9-13)15-12(16)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2,(H,15,16)

• InChIKey:
• ZWPJTMIVMQPYNO-UHFFFAOYSA-N

• N-(1-Cyanocyclopentyl)benzamide is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.268. The purity is usually 95%.